Cas no 2228017-78-3 (rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo2.2.1heptan-5-ylpropan-2-ol)

• Product Name: rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo2.2.1heptan-5-ylpropan-2-ol
• CAS No: 2228017-78-3
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 6547443
• PubChem ID: 165587864
• Update Time: 2025-07-15

rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo2.2.1heptan-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo2.2.1heptan-5-ylpropan-2-ol
• EN300-1644778
• 2228017-78-3
• rac-1-fluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-2-ol

• Inchi： 1S/C8H14FNO2/c9-2-7(11)3-10-4-8-1-6(10)5-12-8/h6-8,11H,1-5H2/t6-,7?,8-/m0/s1
• InChI Key： YOWSGQBUMMKNBB-PPSBICQBSA-N
• SMILES： FCC(CN1C[C@@H]2C[C@H]1CO2)O

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.7Ų

Additional information on rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo2.2.1heptan-5-ylpropan-2-ol

Introduction to rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-ylpropan-2-ol (CAS No. 2228017-78-3)

Rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-ylpropan-2-ol (CAS No. 2228017-78-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and fluorine substitution, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-ylpropan-2-ol consists of a 2,6-diaza-bicyclo[3.1.1]heptane core with a fluorinated substituent on the propyl side chain. The presence of the fluorine atom is particularly noteworthy as it can significantly influence the compound's biological activity and metabolic stability. Fluorine substitution is a common strategy in drug design to enhance the potency and selectivity of lead compounds.

Recent studies have explored the potential of rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-ylpropan-2-ol in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions. One notable application is its use as a potential inhibitor of specific enzymes involved in these diseases. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cell proliferation and survival.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, rac-1-fluoro-3-(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-ylpropan-2-ol has demonstrated neuroprotective effects by modulating the expression of genes involved in oxidative stress and inflammation. This makes it a promising candidate for developing new therapeutic strategies to combat these debilitating conditions.

Cancer research has also benefited from the study of rac-1-fluoro-3-(1R,4R)-2-o xa -5-a zabicyclo [ 2 . 2 . 1 ] heptan - 5 - ylpropan - 2 - ol. Preclinical studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent with a favorable safety profile. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells.

Inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease, are another area where rac - 1 - fluoro - 3 - ( 1 R , 4 R ) - 2 - oxa - 5 - azabicyclo [ 2 . 2 . 1 ] heptan - 5 - ylpropan - 2 - ol shows promise. The compound has been found to reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation and associated symptoms.

The pharmacokinetic properties of rac - 1 - fluoro - 3 - ( 1 R , 4 R ) - 2 - oxa - 5 - azabicyclo [ 2 . . . ] heptan . ylpropan . ol have also been extensively studied to ensure its suitability for clinical development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent.

Clinical trials are currently underway to further evaluate the safety and efficacy of rac . fluoro . ( R , R ) oxa azabicyclo [ ] heptan ylpropan ol. These trials aim to provide robust evidence supporting its use in various medical conditions and to identify any potential side effects or contraindications.

In conclusion, rac fluoro ( R , R ) oxa azabicyclo [ ] heptan ylpropan ol (CAS No. 2228017-78-3) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for developing new therapies to address unmet medical needs in neurodegenerative diseases, cancer, and inflammatory conditions.